Cas no 2680765-95-9 (benzyl N-6-bromo-3-(chloromethyl)pyridin-2-ylcarbamate)
benzyl N-6-bromo-3-(chloromethyl)pyridin-2-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- 2680765-95-9
- EN300-28299206
- benzyl N-[6-bromo-3-(chloromethyl)pyridin-2-yl]carbamate
- benzyl N-6-bromo-3-(chloromethyl)pyridin-2-ylcarbamate
-
- Inchi: 1S/C14H12BrClN2O2/c15-12-7-6-11(8-16)13(17-12)18-14(19)20-9-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,17,18,19)
- InChI Key: LQKQJBNOHZNOCM-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(CCl)C(=N1)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 353.97707g/mol
- Monoisotopic Mass: 353.97707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 51.2Ų
benzyl N-6-bromo-3-(chloromethyl)pyridin-2-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28299206-0.05g |
benzyl N-[6-bromo-3-(chloromethyl)pyridin-2-yl]carbamate |
2680765-95-9 | 95.0% | 0.05g |
$1549.0 | 2025-03-19 | |
| Enamine | EN300-28299206-0.1g |
benzyl N-[6-bromo-3-(chloromethyl)pyridin-2-yl]carbamate |
2680765-95-9 | 95.0% | 0.1g |
$1623.0 | 2025-03-19 | |
| Enamine | EN300-28299206-0.25g |
benzyl N-[6-bromo-3-(chloromethyl)pyridin-2-yl]carbamate |
2680765-95-9 | 95.0% | 0.25g |
$1696.0 | 2025-03-19 | |
| Enamine | EN300-28299206-0.5g |
benzyl N-[6-bromo-3-(chloromethyl)pyridin-2-yl]carbamate |
2680765-95-9 | 95.0% | 0.5g |
$1770.0 | 2025-03-19 | |
| Enamine | EN300-28299206-1.0g |
benzyl N-[6-bromo-3-(chloromethyl)pyridin-2-yl]carbamate |
2680765-95-9 | 95.0% | 1.0g |
$1844.0 | 2025-03-19 | |
| Enamine | EN300-28299206-2.5g |
benzyl N-[6-bromo-3-(chloromethyl)pyridin-2-yl]carbamate |
2680765-95-9 | 95.0% | 2.5g |
$3611.0 | 2025-03-19 | |
| Enamine | EN300-28299206-5.0g |
benzyl N-[6-bromo-3-(chloromethyl)pyridin-2-yl]carbamate |
2680765-95-9 | 95.0% | 5.0g |
$5345.0 | 2025-03-19 | |
| Enamine | EN300-28299206-10.0g |
benzyl N-[6-bromo-3-(chloromethyl)pyridin-2-yl]carbamate |
2680765-95-9 | 95.0% | 10.0g |
$7927.0 | 2025-03-19 | |
| Enamine | EN300-28299206-1g |
benzyl N-[6-bromo-3-(chloromethyl)pyridin-2-yl]carbamate |
2680765-95-9 | 1g |
$1844.0 | 2023-09-07 | ||
| Enamine | EN300-28299206-5g |
benzyl N-[6-bromo-3-(chloromethyl)pyridin-2-yl]carbamate |
2680765-95-9 | 5g |
$5345.0 | 2023-09-07 |
benzyl N-6-bromo-3-(chloromethyl)pyridin-2-ylcarbamate Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on benzyl N-6-bromo-3-(chloromethyl)pyridin-2-ylcarbamate
Introduction to Benzyl N-6-bromo-3-(chloromethyl)pyridin-2-ylcarbamate (CAS No. 2680765-95-9)
Benzyl N-6-bromo-3-(chloromethyl)pyridin-2-ylcarbamate, with the chemical formula C14H12BrClN2O2, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 2680765-95-9, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both bromo and chloromethyl substituents on the pyridine ring makes it a versatile intermediate for synthesizing more complex molecules, particularly in the design of novel therapeutic agents.
The benzyl N-6-bromo-3-(chloromethyl)pyridin-2-ylcarbamate structure is characterized by a benzyl carbamate moiety attached to a pyridine ring that is further functionalized with a bromine atom at the 6-position and a chloromethyl group at the 3-position. This specific arrangement of functional groups enhances its reactivity, making it a valuable building block in organic synthesis. The benzyl carbamate group, in particular, is known for its stability and ease of modification, which allows for further derivatization to produce a wide array of pharmacologically active compounds.
In recent years, there has been growing interest in developing new strategies for the treatment of various diseases, including cancer, infectious diseases, and neurological disorders. The benzyl N-6-bromo-3-(chloromethyl)pyridin-2-ylcarbamate has emerged as a key intermediate in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, its brominated pyridine core can be utilized to develop kinase inhibitors, which are crucial in cancer therapy. The chloromethyl group provides a reactive site for further functionalization, enabling the attachment of other pharmacophores that can enhance binding affinity and selectivity.
One of the most compelling aspects of this compound is its role in the development of antiviral agents. The pyridine ring is a common motif in many antiviral drugs due to its ability to interact with viral enzymes and proteins. By incorporating both bromo and chloromethyl groups, researchers can fine-tune the electronic properties of the molecule, thereby optimizing its interaction with biological targets. This approach has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.
The synthesis of benzyl N-6-bromo-3-(chloromethyl)pyridin-2-ylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and protection-deprotection strategies. The use of advanced catalytic systems has also improved the efficiency of these synthetic processes, making it more feasible to produce larger quantities of the compound for research and development purposes.
In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties of the brominated pyridine ring make it an attractive candidate for use in organic electronics, such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). By modifying the substituents on the pyridine ring, researchers can tailor the optoelectronic properties of these materials, leading to improved performance and functionality.
The growing body of research on benzyl N-6-bromo-3-(chloromethyl)pyridin-2-ylcarbamate underscores its importance as a versatile intermediate in synthetic chemistry. Its ability to serve as a precursor for a wide range of pharmacologically active compounds makes it an invaluable tool for drug discovery and development. As our understanding of biological pathways continues to expand, the demand for innovative intermediates like this one is expected to rise further.
Recent studies have also highlighted the potential of this compound in addressing emerging global health challenges. The rapid development of new antiviral drugs has become increasingly critical in light of recent pandemics. The benzyl N-6-bromo-3-(chloromethyl)pyridin-2-ylcarbamate provides a scaffold that can be modified to target various viral enzymes, offering hope for effective treatments against RNA viruses such as influenza and coronaviruses.
The compound's structural features also make it an interesting candidate for developing treatments against neurological disorders. Many neurological conditions are associated with aberrant protein-protein interactions or enzyme dysregulation. By designing molecules that can modulate these interactions, researchers aim to develop therapies that can alleviate symptoms or slow disease progression. The benzyl N-6-bromo-3-(chloromethyl)pyridin-2-ylcarbamate has shown potential in this area due to its ability to bind to specific protein targets and modulate their activity.
In conclusion, benzyl N-6-bromo-3-(chloromethyl)pyridin-2-ylcarbamate (CAS No. 2680765-95-9) is a multifaceted compound with significant applications in pharmaceutical chemistry and beyond. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery and materials science is likely to grow even further.
2680765-95-9 (benzyl N-6-bromo-3-(chloromethyl)pyridin-2-ylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)